Cas no 61698-31-5 (1H-Imidazole, 2-(2-methylphenyl)-)

1H-Imidazole, 2-(2-methylphenyl)- structure
61698-31-5 structure
Product Name:1H-Imidazole, 2-(2-methylphenyl)-
CAS No:61698-31-5
MF:C10H10N2
MW:158.199801921844
CID:469533
PubChem ID:11469215
Update Time:2025-04-19

1H-Imidazole, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-(2-methylphenyl)-
    • 2-(2-methylphenyl)-1H-imidazole
    • 2-o-tolylimidazole
    • 61698-31-5
    • 2-(o-tolyl)-1H-imidazole
    • AKOS010225815
    • SCHEMBL674011
    • GUKULMCQRHXQPR-UHFFFAOYSA-N
    • DTXSID00466804
    • Inchi: 1S/C10H10N2/c1-8-4-2-3-5-9(8)10-11-6-7-12-10/h2-7H,1H3,(H,11,12)
    • InChI Key: GUKULMCQRHXQPR-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 158.0845
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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